Cas no 941954-95-6 (6-ethyl-1,3-dimethyl-5-{(pyridin-3-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 6-ethyl-1,3-dimethyl-5-{(pyridin-3-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 941954-95-6
• MF: C₁₇H₁₉N₅O₂
• MW: 325.365062952042
• CID: 5762995
• Update Time: 2025-06-03

6-ethyl-1,3-dimethyl-5-{(pyridin-3-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-1,3-dimethyl-5-(pyridin-3-ylmethylamino)pyrido[2,3-d]pyrimidine-2,4-dione
• 6-ethyl-1,3-dimethyl-5-{(pyridin-3-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

• Inchi： 1S/C17H19N5O2/c1-5-11-9-19-15-13(16(23)22(4)17(24)21(15)3)14(11)20(2)12-7-6-8-18-10-12/h6-10H,5H2,1-4H3
• InChI Key： GWTMGRUCVIRWCG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(N(C3=CC=CN=C3)C)C(CC)=CN=C2N1C

Additional information on 6-ethyl-1,3-dimethyl-5-{(pyridin-3-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Comprehensive Analysis of 6-ethyl-1,3-dimethyl-5-{(pyridin-3-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 941954-95-6)

The compound 6-ethyl-1,3-dimethyl-5-{(pyridin-3-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 941954-95-6) is a structurally unique pyridopyrimidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex molecular architecture, featuring a pyrido[2,3-d]pyrimidine core, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has shown increasing interest in pyridopyrimidine derivatives due to their diverse pharmacological properties. The 6-ethyl-1,3-dimethyl substitution pattern in this compound enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. The presence of the (pyridin-3-yl)methylamino moiety further contributes to its binding affinity with biological targets, making it a subject of intense study in structure-activity relationship (SAR) analyses.

One of the most searched questions in scientific databases revolves around the synthetic route for CAS 941954-95-6. Current literature suggests multi-step organic synthesis involving condensation reactions and selective functionalization of the pyrimidine ring. The compound's heterocyclic framework is particularly appealing to researchers investigating novel small-molecule modulators for protein-protein interactions, a hot topic in contemporary drug discovery.

From a therapeutic perspective, the 1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione scaffold has demonstrated remarkable versatility. Recent publications highlight its potential in addressing drug-resistant pathogens—a pressing global health concern. The ethyl and dimethyl substitutions at positions 6 and 1,3 respectively may contribute to metabolic stability, addressing another frequent query about the compound's pharmacokinetic profile.

In the context of computational chemistry and AI-driven drug design, this molecule represents an interesting case study. Its moderate molecular weight (MW) and balanced partition coefficient (logP) make it suitable for virtual screening campaigns. Many researchers are investigating whether CAS 941954-95-6 derivatives could serve as lead compounds for neurodegenerative diseases, given the structural similarities to known neuroprotective agents.

The compound's crystallographic data and solid-state properties have become topics of particular interest in materials science applications. Recent advances in co-crystal engineering have opened new possibilities for improving the bioavailability of such complex molecules—a frequent challenge noted in pharmaceutical development forums.

Environmental scientists have also examined the biodegradation pathway of pyridopyrimidines, including this compound. With increasing regulatory focus on green chemistry principles, understanding the ecological impact of such synthetic intermediates has become crucial. Preliminary studies suggest moderate persistence in aqueous systems, prompting investigations into advanced oxidation processes for remediation.

From a commercial standpoint, the global market for specialty pyrimidine derivatives continues to expand, driven by demand in both pharmaceutical and agrochemical sectors. The 5-{(pyridin-3-yl)methylamino} substitution in this particular compound offers distinct advantages in terms of selective binding characteristics, making it valuable for patent landscaping activities in competitive research environments.

Analytical chemists frequently search for optimal HPLC methods for CAS 941954-95-6 analysis. Recent method developments utilizing core-shell chromatography columns have shown promising results in achieving baseline separation of closely related impurities—a critical quality control consideration for potential Good Manufacturing Practice (GMP) production.

In conclusion, 6-ethyl-1,3-dimethyl-5-{(pyridin-3-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione represents a fascinating intersection of synthetic chemistry, drug discovery, and materials science. Its unique structural features continue to inspire innovative research across multiple disciplines, addressing some of the most pressing challenges in modern science and technology.